![molecular formula C10H8O3 B097660 3-Benzoylacrylic acid CAS No. 17812-07-6](/img/structure/B97660.png)
3-Benzoylacrylic acid
Overview
Description
3-Benzoylacrylic acid is a chemical compound that serves as a precursor or building block in the synthesis of various heterocyclic compounds and has potential applications in pharmaceuticals and materials science. It is characterized by the presence of a benzoyl group attached to an acrylic acid moiety.
Synthesis Analysis
The synthesis of derivatives from this compound involves its reaction with different nucleophiles and reagents. For instance, 3-(4-Phenyl) benzoyl propionic acid, a related compound, has been used to synthesize furanones, pyrrolinones, pyridazinones, benzoxazinones, and quinazolinones, indicating the versatility of the benzoylacrylic acid framework in generating diverse heterocyclic structures . Additionally, the reaction of this compound derivatives with 2-aminothiophenol leads to the formation of 2-(2-aryl-2-oxoethyl)-4H-benzo-1,4-thiazin-3-ones, showcasing the compound's reactivity towards sulfur nucleophiles .
Molecular Structure Analysis
The molecular structure of compounds derived from this compound has been elucidated using various spectroscopic techniques such as IR, 1H, and 13C NMR, and X-ray crystallography. For example, the structure of 4-(3-Benzoylthioureido)benzoic acid, synthesized from a derivative of this compound, was confirmed through these methods, providing insights into the spatial arrangement and bonding patterns within these molecules .
Chemical Reactions Analysis
This compound derivatives participate in a range of chemical reactions. They can undergo cycloaddition reactions, as seen in the synthesis of benzo[f]isoindole-4-carboxylic acids via a domino three-component reaction involving cinnamic amines, maleimides, and maleic anhydride . Furthermore, these derivatives can be involved in C-H functionalization/annulation reactions, as demonstrated by the construction of benzofuran-3(2H)-one scaffolds with a quaternary center .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound derivatives are influenced by their molecular structure. The crystal structure of a benzophenone acidic dimer derived from this compound revealed a significant dihedral angle between phenyl rings and the presence of intramolecular hydrogen bonding, which can affect the compound's melting point and solubility . The photophysical properties of lanthanide-based coordination polymers assembled from derivatives of this compound have been studied, showing that these compounds can serve as light-harvesting chromophores with potential applications in luminescent materials .
Scientific Research Applications
1. Synthesis of Chalcone Derivatives
3-Benzoylacrylic acid has been used in the synthesis of chalcone derivatives through palladium-catalyzed decarboxylative arylation. This process involves reacting 3-benzoylacrylic acids with arylboronic acids or aryl halides in the presence of a copper salt oxidant (Unoh et al., 2013).
2. Enzyme Inactivation
Benzoylacrylic acid derivatives have demonstrated selectivity in enzyme inactivation. Specifically, they inactivate yeast alcohol dehydrogenase and yeast glutathione reductase by covalently modifying essential sulfhydryl groups (Anderson, Tanchoco & Pozzo, 1982).
3. Synthesis Method Development
Ethyl β-benzoylacrylate, a compound related to this compound, has been synthesized using a one-pot method. This method starts with acetophenone and glyoxylic acid, offering a streamlined approach to producing related compounds (Tang Lin-sheng, 2008).
4. Role in Food and Additives
Benzoic acid derivatives, including this compound, are significant in food and additives. They are used as antibacterial, antifungal preservatives, and flavoring agents in various products, illustrating their versatility and wide-ranging applications (del Olmo, Calzada & Nuñez, 2017).
5. Corrosion Inhibition
Spirocyclopropane derivatives, including those related to benzoylacrylic acid, have been studied for their potential in mild steel corrosion protection. These studies highlight the diverse applications of benzoylacrylic acid derivatives in industrial contexts (Chafiq et al., 2020).
Safety and Hazards
Future Directions
Mechanism of Action
Mode of Action
It is known that the compound has the reactivity of a ketone and an aldehyde, and can undergo condensation, oxidation, and addition reactions .
Biochemical Pathways
It is known that the compound can react with morpholine to obtain 2-morpholin-4-yl-4-oxo-4-phenyl-butyric acid . This suggests that it may interact with biochemical pathways involving these compounds.
Pharmacokinetics
The compound is insoluble in water, which may affect its bioavailability
Result of Action
Given its chemical reactivity, it may interact with various biological molecules and induce changes at the molecular and cellular levels .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Benzoylacrylic acid. For instance, its solubility in water and organic solvents may affect its distribution in the body . Additionally, its stability could be influenced by factors such as temperature and pH.
Biochemical Analysis
Biochemical Properties
It has been shown to bind preferentially to Cys124 and Cys141 in mutant p53 proteins . This binding leads to thermostabilization and induction of p53 target genes, ultimately leading to tumor cell death .
Cellular Effects
Its interaction with mutant p53 proteins suggests that it may influence cell function by modulating the activity of these proteins .
Molecular Mechanism
It has been shown to bind to specific cysteine residues in mutant p53 proteins
Temporal Effects in Laboratory Settings
Given its chemical stability, it is likely that its effects on cellular function would be consistent over time .
properties
IUPAC Name |
(E)-4-oxo-4-phenylbut-2-enoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8O3/c11-9(6-7-10(12)13)8-4-2-1-3-5-8/h1-7H,(H,12,13)/b7-6+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLPDHGOODMBBGN-VOTSOKGWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C=CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C(=O)/C=C/C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1060392, DTXSID30901612 | |
Record name | 2-Butenoic acid, 4-oxo-4-phenyl- | |
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Record name | NoName_745 | |
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Molecular Weight |
176.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow odorless crystalline powder; [Alfa Aesar MSDS] | |
Record name | 3-Benzoylacrylic acid | |
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CAS RN |
17812-07-6, 583-06-2 | |
Record name | (2E)-4-Oxo-4-phenyl-2-butenoic acid | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=17812-07-6 | |
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Record name | Benzoylacrylic acid | |
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Record name | 3-Benzoylacrylic acid | |
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Record name | 2-Butenoic acid, 4-oxo-4-phenyl- | |
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Record name | 2-Butenoic acid, 4-oxo-4-phenyl- | |
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Record name | 3-benzoylacrylic acid | |
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Record name | 2-Butenoic acid, 4-oxo-4-phenyl-, (2E) | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What influences the acidity of 3-benzoylacrylic acid derivatives?
A: The acidity of substituted trans-3-benzoylacrylic acids, measured by their pKa values, is significantly influenced by the nature and position of substituents on the phenyl ring. This influence can be quantitatively assessed using the Hammett equation, a linear free-energy relationship that correlates substituent constants with reaction rates and equilibrium constants. []
Q2: How do substituents impact the ring-chain tautomerism of cis-3-benzoylacrylic acid?
A: Substituents on the phenyl ring of cis-3-benzoylacrylic acids play a crucial role in determining the equilibrium position of ring-chain tautomerism. This phenomenon, where the molecule exists in equilibrium between an open-chain form and a cyclic hydroxylactone form, is influenced by electronic effects of the substituents. Studies utilizing infrared (IR) and proton nuclear magnetic resonance (1H NMR) spectroscopy in different solvents have elucidated these effects. []
Q3: Can this compound derivatives undergo photochemical reactions in the solid state?
A: Yes, certain derivatives like 2-(dibenzylamino)ethyl 3-benzoylacrylate exhibit remarkable reactivity in the solid state. Upon exposure to UV light, this compound undergoes a [2+2] photocycloaddition reaction, yielding a head-to-tail dimer with high efficiency. X-ray crystallography studies revealed the crucial role of intermolecular CH/π interactions in the crystal lattice, which pre-organize the molecules for the photochemical reaction. []
Q4: How is this compound utilized in organic synthesis?
A: this compound serves as a versatile building block in organic synthesis. For example, it can be reacted with L-alanine to yield N-((S)-1-ethoxycarbonyl-3-oxo-3-phenylpropyl)-L-alanine (ECOPPA), a key intermediate in the synthesis of pharmaceutically relevant compounds like N-((S)-1-ethoxycarbonyl-3-phenylpropyl)-L-alanine (ECPPA). [] Additionally, it can be transformed into 3-phenylpyridazones via reaction with hydrazine followed by acid treatment, providing valuable intermediates for pharmaceutical and agrochemical development. []
Q5: Can this compound be used to synthesize chalcones through palladium catalysis?
A: Yes, recent research has demonstrated the utility of palladium catalysis in achieving decarboxylative arylation of 3-benzoylacrylic acids. Using arylboronic acids or aryl halides as coupling partners in the presence of a palladium catalyst and a copper oxidant, this method provides a straightforward route to diverse chalcone derivatives. []
Q6: Have structure-activity relationships been established for this compound derivatives regarding their antibacterial activity?
A: Yes, studies investigating the antibacterial activity of a series of substituted (E)-3-(4-phenylbenzoyl)acrylic acids, along with related chalcones, 2-hydroxychalcones, and α-bromochalcones, have provided valuable insights into structure-activity relationships. These studies have correlated structural modifications with antibacterial potency and have also explored the addition of cysteine to these compounds. []
Q7: Are there known applications of this compound derivatives in the context of antiallergy research?
A: Yes, this compound and its derivatives have been explored for their potential antiallergy properties. Research in this area has focused on synthesizing and evaluating various derivatives to identify promising lead compounds for further development. [, ]
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